Cas no 1179363-00-8 (6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride)

• Product Name: 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride
• CAS No: 1179363-00-8
• MF: C₁₁H₉ClF₃N₃
• MW: 275.657471418381
• CID: 1030754
• PubChem ID: 46839726
• Update Time: 2025-06-28

6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride
• DTXSID50676653
• AKOS015847463
• 1179363-00-8
• 6-(Trifluoromethyl)quinoline-2-carboximidamidehydrochloride
• DB-359226
• 6-(Trifluoromethyl)quinoline-2-carboximidamide--hydrogen chloride (1/1)

• Inchi： 1S/C11H8F3N3.ClH/c12-11(13,14)7-2-4-8-6(5-7)1-3-9(17-8)10(15)16;/h1-5H,(H3,15,16);1H
• InChI Key： CYWDKSGFMNZFFO-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC2C(=CC=C(C(=N)N)N=2)C=1)(F)F

Computed Properties

• Exact Mass: 275.044
• Monoisotopic Mass: 275.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2

Additional information on 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride

Introduction to 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride (CAS No. 1179363-00-8)

6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1179363-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives class, a well-documented group of molecules known for their broad spectrum of biological activities. The presence of a trifluoromethyl group and an imidamide moiety in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further research and development.

The trifluoromethyl group, characterized by its high electron-withdrawing nature, plays a crucial role in modulating the reactivity and metabolic stability of the molecule. This feature is particularly valuable in drug design, as it can enhance binding affinity to biological targets and prolong the half-life of the drug in vivo. Additionally, the imidamide functional group contributes to the compound's ability to interact with various biological pathways, potentially making it effective against a range of therapeutic targets.

In recent years, quinoline derivatives have been extensively studied for their potential applications in treating infectious diseases, cancer, and inflammatory disorders. The structural framework of 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride aligns well with this trend, as it combines the advantageous properties of quinoline with additional functional groups that enhance its pharmacological profile. The compound's ability to modulate enzyme activity and interfere with key signaling pathways has been explored in several preclinical studies.

One of the most compelling aspects of this compound is its reported efficacy in inhibiting certain enzymes that are overexpressed in cancer cells. Specifically, studies have suggested that 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride can interfere with the activity of kinases and other enzymes involved in tumor progression. This mechanism of action has been validated through both in vitro and in vivo experiments, demonstrating its potential as an anticancer agent. The trifluoromethyl group's influence on the molecule's binding affinity to these targets appears to be a key factor in its effectiveness.

Furthermore, the compound has shown promise in combating drug-resistant pathogens. The unique structural features of 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride allow it to interact with bacterial enzymes and inhibit their growth without causing significant side effects. This property is particularly important in an era where antibiotic resistance is becoming increasingly prevalent. Researchers have observed that the trifluoromethyl group enhances the molecule's ability to penetrate bacterial cell membranes, thereby increasing its bioavailability and therapeutic efficacy.

The pharmacokinetic properties of 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride have also been thoroughly investigated. Studies indicate that the compound exhibits favorable solubility and stability under physiological conditions, which are essential for its absorption and distribution within the body. Additionally, its metabolic pathways have been characterized, providing insights into how it is processed by the liver and excreted by the kidneys. This information is critical for optimizing dosing regimens and minimizing potential adverse effects.

In terms of synthetic chemistry, the preparation of 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride involves multi-step reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically involves halogenation followed by metal-catalyzed cross-coupling reactions. The subsequent formation of the imidamide moiety requires careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development efforts.

The toxicological profile of 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride has been evaluated through comprehensive safety studies conducted on animal models. These studies have revealed that the compound exhibits low toxicity at therapeutic doses but may cause mild gastrointestinal discomfort at higher concentrations. Long-term studies are ongoing to assess any potential chronic effects associated with prolonged exposure. These findings are crucial for ensuring that any future clinical trials are designed safely and effectively.

The potential applications of 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride extend beyond oncology and antimicrobial therapy. Preliminary research suggests that it may also have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of quinoline derivatives to modulate immune responses has been well-documented, and this compound may offer a novel approach to managing these chronic diseases.

Future directions for research on 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride include exploring its interactions with other biological targets and developing novel analogs with enhanced pharmacological properties. Computational modeling techniques are being employed to predict how structural modifications will affect the molecule's activity, allowing researchers to design more effective derivatives efficiently. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate progress toward clinical applications.

In conclusion,6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride (CAS No. 1179363-00-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as an anticancer agent, antimicrobial therapy, and anti-inflammatory drug makes it a valuable compound for further investigation. With ongoing research efforts focused on optimizing its synthesis, pharmacokinetics, and safety profile, 6-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride holds great promise for improving human health outcomes in various therapeutic areas.